Cas no 1448069-31-5 (2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one)

2-(3,4-Dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one is a synthetic organic compound featuring a dimethoxyphenyl moiety linked to a piperidine sulfonyl group via a ketone bridge. Its structural design combines electron-rich aromaticity with a polar sulfonyl group, enhancing solubility and potential reactivity in diverse chemical environments. The methoxy substituents may contribute to steric and electronic modulation, while the methanesulfonyl group improves stability and bioavailability. This compound is of interest in pharmaceutical and materials research due to its potential as an intermediate in drug discovery, particularly for targeting neurological or inflammatory pathways. Its well-defined structure allows for precise modifications, making it a versatile candidate for further derivatization and study.
2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one structure
1448069-31-5 structure
Product Name:2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one
CAS No:1448069-31-5
MF:C16H23NO5S
MW:341.422523736954
CID:6349186
PubChem ID:71805688
Update Time:2025-10-31

2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one
    • AKOS024558170
    • F6435-1558
    • 1448069-31-5
    • 2-(3,4-dimethoxyphenyl)-1-(4-(methylsulfonyl)piperidin-1-yl)ethanone
    • 2-(3,4-dimethoxyphenyl)-1-(4-methylsulfonylpiperidin-1-yl)ethanone
    • Inchi: 1S/C16H23NO5S/c1-21-14-5-4-12(10-15(14)22-2)11-16(18)17-8-6-13(7-9-17)23(3,19)20/h4-5,10,13H,6-9,11H2,1-3H3
    • InChI Key: FTMKBVPEBANJCN-UHFFFAOYSA-N
    • SMILES: S(C)(C1CCN(C(CC2C=CC(=C(C=2)OC)OC)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 341.12969401g/mol
  • Monoisotopic Mass: 341.12969401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 81.3Ų

2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one Pricemore >>

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Additional information on 2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one

Research Brief on 2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one (CAS: 1448069-31-5)

The compound 2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one (CAS: 1448069-31-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. This selectivity makes it a promising candidate for further investigation in the treatment of conditions such as Alzheimer's disease and chronic inflammation.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biochemical pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant finding comes from a 2024 research article in Bioorganic & Medicinal Chemistry Letters, which explored the compound's neuroprotective effects. The study revealed that 2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one can cross the blood-brain barrier and exhibit protective effects against oxidative stress in neuronal cells. These findings suggest its potential utility in developing therapies for neurodegenerative disorders.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, 2-(3,4-dimethoxyphenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and potential therapeutic applications underscore the importance of continued investigation. Future studies will likely focus on elucidating its full mechanistic spectrum and translating these findings into clinically viable treatments.

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